Cas no 1494474-45-1 (1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine
• CAS No: 1494474-45-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5708810
• PubChem ID: 66116599
• Update Time: 2025-06-15

1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1494474-45-1
• 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine
• EN300-1110172
• AKOS015459489
• 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine

• Inchi： 1S/C8H11N5/c1-12-6-10-4-7(12)5-13-3-2-11-8(13)9/h2-4,6H,5H2,1H3,(H2,9,11)
• InChI Key： WXRGMAZACSWZKZ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1=CN=CN1C

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine

Introduction to 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 1494474-45-1)

1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine, also known by its CAS number 1494474-45-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine consists of two imidazole rings connected by a methyl group, with one of the imidazole rings substituted by a methyl group at the 1-position. This arrangement provides the compound with a high degree of structural rigidity and specific binding properties, which are crucial for its biological activity. The presence of the amino group at the 2-position of one of the imidazole rings further enhances its reactivity and potential for forming hydrogen bonds with target molecules.

Recent studies have highlighted the potential of 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death. This makes 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine a promising lead compound for the development of new antifungal agents.

In addition to its antifungal properties, 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine has shown potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 1-(1-methyl-1H-imidazol-5-yl)methyl-1H-imidazol-2-amine could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(1-methyl-1H-imidazol-5-y l)methyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H -imid azo l -2 -am ine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

The safety profile of 1-(1-methyl - H -imid azo l -5 -y l )m eth yl - H -imid azo l -2 -am ine is another important aspect to consider. Preclinical studies have indicated that this compound has low toxicity and does not cause significant adverse effects at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to ensure its long-term safety.

In conclusion, 1-(methyl-imidazo l-5-y l)m eth yl-imid azo l-2-am ine (CAS No. 1494474 - 45 - 0 ) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in preclinical and clinical settings.